Cas no 22064-42-2 ((2-Anilino-2-oxoethoxy)acetic acid)

• Product Name: (2-Anilino-2-oxoethoxy)acetic acid
• CAS No: 22064-42-2
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 282322
• Update Time: 2025-04-23

(2-Anilino-2-oxoethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]-
• Acetic acid,[2-oxo-2-(phenylamino)ethoxy]- (9CI)
• Aceticacid, [(phenylcarbamoyl)methoxy]- (8CI)
• Diglycolanilic acid
• (2-Anilino-2-oxoethoxy)acetic acid

• Inchi： 1S/C10H11NO4/c12-9(6-15-7-10(13)14)11-8-4-2-1-3-5-8/h1-5H,6-7H2,(H,11,12)(H,13,14)
• InChI Key： LXDURDIZZUUDNF-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 209.06883

Experimental Properties

• PSA: 75.63

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2-Anilino-2-oxoethoxy)acetic acid

Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]- and CAS No. 22064-42-2: A Comprehensive Overview

Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]-, identified by its CAS number 22064-42-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a phenylamino moiety, which is known for its role in modulating biological pathways and enhancing the pharmacological activity of various molecules.

The synthesis and characterization of Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]- involve meticulous chemical processes that ensure high purity and yield. The presence of the phenylamino group in the molecule imparts specific interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, facilitating further research and development in medicinal chemistry.

In the realm of pharmaceutical research, Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]- has been explored for its potential role in addressing various therapeutic challenges. The phenylamino group is particularly noteworthy for its ability to engage with biological receptors and enzymes, thereby modulating physiological processes. Studies have indicated that this compound may exhibit properties conducive to the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions.

The pharmacological profile of Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]- has been a subject of extensive investigation. Researchers have utilized computational modeling and experimental techniques to elucidate its mechanism of action. The compound's ability to interact with specific proteins and enzymes suggests that it could serve as a lead compound for further derivatization and optimization. Such derivatives might offer enhanced efficacy and reduced side effects compared to existing therapies.

Recent studies have highlighted the importance of Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]- in the context of drug discovery pipelines. Its structural features make it a versatile building block for synthesizing complex molecules with tailored pharmacological properties. The integration of this compound into drug development programs has shown promising results in preclinical studies, paving the way for potential clinical trials. These trials aim to evaluate the safety and efficacy of derivatives based on this scaffold in human populations.

The chemical properties of Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]- contribute to its stability and solubility characteristics, which are crucial for formulation development. Researchers have focused on optimizing these properties to enhance bioavailability and therapeutic delivery. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to analyze the compound's purity and structural integrity.

The environmental impact of Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]- has also been considered in recent research efforts. Sustainable synthetic routes have been explored to minimize waste generation and energy consumption during production. These efforts align with global initiatives aimed at promoting green chemistry principles within the pharmaceutical industry. By adopting eco-friendly methodologies, researchers hope to reduce the ecological footprint associated with drug manufacturing processes.

In conclusion, Acetic acid,2-[2-oxo-2-(phenylamino)ethoxy]- represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in drug development programs. Ongoing research continues to uncover new insights into its pharmacological properties, further solidifying its role as a key compound in modern medicine. As scientific understanding progresses, it is anticipated that derivatives based on this scaffold will contribute significantly to addressing unmet medical needs worldwide.